Cas no 86-24-8 (Ethanamine,2-(diphenylmethoxy)-N,N-diethyl-, hydrochloride (1:1))

• Product Name: Ethanamine,2-(diphenylmethoxy)-N,N-diethyl-, hydrochloride (1:1)
• CAS No: 86-24-8
• MF: C₁₉H₂₆ClNO
• MW: 319.868844509125
• CID: 723290
• PubChem ID: 66574
• Update Time: 2025-04-19

Ethanamine,2-(diphenylmethoxy)-N,N-diethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2-(diphenylmethoxy)-N,N-diethyl-, hydrochloride (1:1)
• 2-benzhydryloxy-N,N-diethylethanamine,hydrochloride
• Ethylbenzhydramine
• Triethylamine, 2-(diphenylmethoxy)-, hydrochloride
• NSC-32159
• Substanz NR. 323 [German]
• 2-(Diphenylmethoxy)triethylamine hydrochloride
• Ethanamine, 2-(diphenylmethoxy)-N,N-diethyl-, hydrochloride
• Q27268278
• WLN: 2N2&2OYR&R &GH
• SCHEMBL317556
• 2-(DIPHENYLMETHOXY)-TRIETHYLAMINE HYDROCHLORIDE
• 86-24-8
• Substanz NR. 323
• Ethanamine, N,N-diethyl-2-(diphenylmethoxy)-, hydrochloride
• 2-(Benzhydryloxy)-N,N-diethylethylamine hydrochloride
• beta-Diaethylaminoaethyl-benzhydrilaether hydrochlorid
• ETHYLBENZHYDRAMINE HYDROCHLORIDE [MI]
• Diethylaminoethylbenzhydryl ether hydrochloride
• Ethylamine,N-diethyl-2-(diphenylmethoxy)-, hydrochloride
• Ethylbenzhydramine hydrochloride
• NSC 14217
• Antiparkin
• beta-Diaethylaminoaethyl-benzhydrilaether hydrochlorid [German]
• N,N-Diethyl-2-(diphenylmethoxy)ethylamine hydrochloride
• DTXSID00235330
• benzhydryl diethylaminoethyl ether hydrochloride
• ETHANAMINE, 2-(DIPHENYLMETHOXY)-N,N-DIETHYL-, HYDROCHLORIDE (1:1)
• 2-benzhydryloxy-N,N-diethylethanamine;hydrochloride
• NSC32159
• Antiparkine hydrochloride
• .beta.-Diethylaminoethylbenzhydryl ether hydrochloride
• Diethylaminoethyl benzhydryl ether hydrochloride
• NSC14217
• 7H4QC32U70
• ETHYLBENZHYDRAMINE HYDROCHLORIDE [WHO-DD]
• NSC-14217
• UNII-7H4QC32U70
• [2-(Diphenylmethoxy)ethyl]diethylamine hydrochloride
• Ethylamine, N,N-diethyl-2-(diphenylmethoxy)-, hydrochloride
• O-Benzhydryldiethylaminoethanol hydrochloride

• Inchi： 1S/C19H25NO.ClH/c1-3-20(4-2)15-16-21-19(17-11-7-5-8-12-17)18-13-9-6-10-14-18;/h5-14,19H,3-4,15-16H2,1-2H3;1H
• InChI Key： DIJNKKIYOHCAPO-UHFFFAOYSA-N
• SMILES： Cl.O(CCN(CC)CC)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 319.17
• Monoisotopic Mass: 319.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5A^2

Experimental Properties

• Melting Point: 140°
• PSA: 12.47000
• LogP: 4.93640